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Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Oleyl alcohol, including detailed operational and disposal plans, to

foster a culture of safety and build trust in your laboratory practices.

Essential Safety and Handling Information
Oleyl alcohol is a long-chain unsaturated fatty alcohol used in various applications, including

as a non-ionic surfactant, emulsifier, and emollient. While some sources do not classify it as a

hazardous substance, others identify it as a skin irritant (Category 2)[1][2][3]. Due to these

inconsistencies, it is prudent to handle Oleyl alcohol with a degree of caution, adhering to the

safety protocols outlined below.

Physical and Chemical Properties

A clear understanding of Oleyl alcohol's properties is the first step toward safe handling.
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Property Value

Appearance Clear, colorless to pale yellow oily liquid[1][4]

Odor Fatty animal odor[1]

Boiling Point 206-207 °C[1]

Melting Point 0-6.5 °C[1][5]

Flash Point 170 - 180 °C[1][6]

Solubility in Water Immiscible[1]

Solubility in other solvents Soluble in alcohol and ether[1]

Density 0.849 g/cm³[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn when handling Oleyl alcohol:

Eye and Face Protection: Safety glasses with side shields or chemical goggles are essential

to protect against splashes[7]. In situations with a higher risk of splashing, a face shield

should be used in conjunction with goggles[8].

Hand Protection: Chemical-resistant gloves, such as neoprene or nitrile rubber gloves, are

recommended to prevent skin contact[9][10]. It is crucial to inspect gloves for any signs of

degradation before use and to practice proper glove removal techniques to avoid skin

contamination[2].

Body Protection: A lab coat or overalls should be worn to protect street clothing[9]. For

larger-scale operations or where significant splashing is possible, a P.V.C. apron may be

necessary[9].

Respiratory Protection: In well-ventilated areas, respiratory protection is typically not

required. However, if vapors or mists are generated, a NIOSH/MSHA-approved respirator

should be used[6][11].
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical for maintaining a safe laboratory

environment.

Handling and Storage:

Handling: Always handle Oleyl alcohol in a well-ventilated area[11]. Avoid contact with skin

and eyes and prevent inhalation of any mists or vapors[6][7]. Wash hands thoroughly after

handling[1]. Keep containers securely sealed when not in use[7].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area[4][11].

Some sources recommend storing in a freezer at -20°C[1]. Keep away from incompatible

materials such as strong acids and oxidizing agents[1][5][6].

Spill Management:

In the event of a spill, the following steps should be taken:

Eliminate Ignition Sources: Remove all sources of ignition from the area[1][7][11].

Ventilate the Area: Ensure adequate ventilation to disperse any vapors[1].

Contain the Spill: Use an inert absorbent material, such as sand or earth, to contain the

spill[1][7].

Collect and Dispose: Collect the absorbed material and place it in a suitable, sealed

container for disposal[1][2][7]. Do not allow the spill to enter drains or waterways[2][7].

Disposal:

Oleyl alcohol and its containers must be disposed of as hazardous waste. All waste disposal

must be conducted in accordance with local, state, and federal regulations[9]. It is

recommended to use a licensed disposal company for surplus and non-recyclable solutions[2].

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids[4][6]. If irritation persists, seek medical

attention[6].

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes[4][6]. If skin irritation occurs, get medical advice[1][6].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur[2][4].

Ingestion: Do NOT induce vomiting[9]. Rinse the mouth with water and drink plenty of water

afterward[6]. Never give anything by mouth to an unconscious person[2][4]. Seek medical

attention[2][4].

Experimental Workflow for Safe Handling
To provide a clear, step-by-step visual guide for handling Oleyl alcohol, the following workflow

diagram has been created.
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Safe Handling Workflow for Oleyl Alcohol
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Caption: A flowchart outlining the key steps for the safe handling of Oleyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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